Cas no 1159977-35-1 (Ethyl 2-Chloro-5,6-dimethylnicotinate)

Ethyl 2-Chloro-5,6-dimethylnicotinate structure
1159977-35-1 structure
Product Name:Ethyl 2-Chloro-5,6-dimethylnicotinate
CAS No:1159977-35-1
MF:C10H12ClNO2
MW:213.660781860352
CID:894802
PubChem ID:46781535
Update Time:2025-04-19

Ethyl 2-Chloro-5,6-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-Chloro-5,6-dimethylnicotinate
    • ethyl 2-chloro-5,6-dimethylpyridine-3-carboxylate
    • 2-Chloro-5,6-dimethyl-3-pyridinecarboxylic Acid Ethyl Ester
    • Ethyl 2-Chloro-5,6-dimethyl-3-pyridinecarboxylate
    • DTXSID20675890
    • 1159977-35-1
    • 3-Pyridinecarboxylic acid, 2-chloro-5,6-dimethyl-, ethyl ester
    • DB-307947
    • Inchi: 1S/C10H12ClNO2/c1-4-14-10(13)8-5-6(2)7(3)12-9(8)11/h5H,4H2,1-3H3
    • InChI Key: BPYMGOJIXZADHP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OCC)C=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 213.05600
  • Monoisotopic Mass: 213.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 39.19000
  • LogP: 2.52850

Ethyl 2-Chloro-5,6-dimethylnicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E901840-250mg
Ethyl 2-Chloro-5,6-dimethylnicotinate
1159977-35-1
250mg
$236.00 2023-05-18
TRC
E901840-2.5g
Ethyl 2-Chloro-5,6-dimethylnicotinate
1159977-35-1
2.5g
$1860.00 2023-05-18
SHENG KE LU SI SHENG WU JI SHU
sc-218361-250mg
Ethyl 2-Chloro-5,6-dimethylnicotinate,
1159977-35-1
250mg
¥1978.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-218361-250 mg
Ethyl 2-Chloro-5,6-dimethylnicotinate,
1159977-35-1
250MG
¥1,978.00 2023-07-10
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